3-(2,5-Dimethylphenylthio)pivalic acid

• Molecular Formula: C13H18O2S
• Molecular Weight: 238.35 g/mol
• IUPAC Name: 3-(2,5-dimethylphenyl)sulfanyl-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C13H18O2S/c1-9-5-6-10(2)11(7-9)16-8-13(3,4)12(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key: WUOVGUBMQYRYDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)SCC(C)(C)C(=O)O

Description

3-(2,5-Dimethylphenylthio)pivalic acid is a useful research compound. Its molecular formula is C13H18O2S and its molecular weight is 238.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100-ml round-bottomed flask was charged with 1.38 g (10.00 mmol) of 2,5-dimethylthiophenol, 1.40 g (10.26 mmol) of 3-chloropivalic acid and 15 ml of acetone. Then, 2.07 g (15.0 mmol) of potassium carbonate was added, and the mixture was refluxed under heat for 30 minutes. The reaction mixture was allowed to cool to room temperature, and then about 100 ml of water was added. An aqueous layer was washed with n-hexane once, and neutralized and acidified with a 5 wt % hydrochloric acid aqueous solution. A precipitated solid was extracted with ethyl acetate, and an organic layer was washed with diluted hydrochloric acid and with a saturated sodium chloride aqueous solution and dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to give 1.90 g (yield 80%) of 3-(2,5-dimethylphenylthio)pivalic acid.